Cas no 83540-32-3 (2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2))

2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2) structure
83540-32-3 structure
Product Name:2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2)
CAS No:83540-32-3
MF:C9H18Cl2N6O
MW:297.184818744659
CID:722710
PubChem ID:3068563
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2)
    • 3-hydroxy-2-imino-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine dihydroc hloride
    • DTXSID401003546
    • 2,4-Diamino-6-(4-metilpiperazinil)pirimidina 3-ossido
    • 6-Amino-2-imino-4-(4-methylpiperazin-1-yl)pyrimidin-1(2H)-ol--hydrogen chloride (1/2)
    • Pyrimidine, 2,4-diamino-6-(4-methyl-1-piperazinyl)-, 3-oxide, dihydrochloride, hydrate
    • 83540-32-3
    • 2,4-Diamino-6-(4-methyl-1-piperazinyl)pyrimidine 3-oxide dihydrochloride hydrate
    • 2,4-Diamino-6-(4-metilpiperazinil)pirimidina 3-ossido [Italian]
    • Inchi: 1S/C9H16N6O.2ClH/c1-13-2-4-14(5-3-13)8-6-7(10)15(16)9(11)12-8;;/h6,11,16H,2-5,10H2,1H3;2*1H
    • InChI Key: SSSFPRLPXBYLGE-UHFFFAOYSA-N
    • SMILES: Cl.Cl.ON1C(=N)N=C(C=C1N)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 296.092
  • Monoisotopic Mass: 296.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Boiling Point: 358.2°C at 760 mmHg
  • Flash Point: 170.4°C

2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2) Related Literature

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